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Compound of Interest

Compound Name: 2-Methyl-4-phenoxyaniline

Cat. No.: B173268

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-4-phenoxyaniline is an aromatic amine and a diaryl ether derivative that serves as a
versatile building block in organic synthesis. Its structural motif is of significant interest in
medicinal chemistry and materials science. This document provides a detailed overview of its
chemical properties, synthesis, potential applications, and safety information, tailored for
professionals in research and development.

Chemical and Physical Properties

2-Methyl-4-phenoxyaniline, a substituted aniline, possesses a unique combination of a
nucleophilic amino group and an electron-rich aromatic system, making it a valuable
intermediate. Its core physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 13024-16-3 [11[2]
Molecular Formula C13H13NO [1]
Molecular Weight 199.25 g/mol [1]
Appearance Solid (form may vary)

SMILES Nclcce(cclC)Oclceccccl [2]

MDL Number MFCD08688317 [1]

Synthesis of 2-Methyl-4-phenoxyaniline

The synthesis of 2-Methyl-4-phenoxyaniline primarily involves two key steps: the formation of
a diaryl ether bond and the reduction of a nitro group. The most common methods for creating
the C-O ether linkage are the Ullmann condensation and the Buchwald-Hartwig amination.[3]

Synthetic Pathways

The general synthetic strategy involves coupling an appropriately substituted phenol with an
aryl halide, followed by the reduction of an intermediate nitro compound.[3]
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Caption: Comparative synthetic pathways for 2-Methyl-4-phenoxyaniline.

While the Ullmann condensation is a classic, cost-effective method using copper catalysts, it
often requires high reaction temperatures (above 150°C).[3] The palladium-catalyzed
Buchwald-Hartwig reaction typically proceeds under milder conditions and has a broader
substrate scope, which can be advantageous for large-scale production, especially with
sensitive functional groups.[3]

Experimental Protocol: Ullmann Condensation Route

The following is a representative protocol for the synthesis of 2-Methyl-4-phenoxyaniline via
the Ullmann condensation.
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Step 1: C-O Bond Formation
- Dissolve p-cresol and KOH in DMSO.
- Heat to 80°C to form potassium phenoxide.
- Add 4-chloro-2-methylnitrobenzene and Cul.

'

Step 2: Reaction
- Heat mixture to 150-160°C for 8-12 hours.
- Monitor progress by TLC or GC.

l

Step 3: Work-up & Extraction
- Cool and pour into cold water.
- Extract with ethyl acetate.
- Wash organic layers, dry, and concentrate.

l

Step 4: Nitro Group Reduction
- Prepare a slurry of iron powder in ethanol/water.
- Add catalytic ammonium chloride and heat to reflux.
- Add crude nitro-intermediate dropwise.

'

Step 5: Isolation & Purification
- Filter the hot reaction mixture through celite.
- Concentrate the filtrate.
- Purify the crude product by column chromatography.

l

End Product:
2-Methyl-4-phenoxyaniline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Methyl-4-phenoxyaniline.

Step 1: C-O Bond Formation (Ullmann Condensation)[3]
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 In areaction vessel, dissolve p-cresol (1.1 equivalents) and potassium hydroxide (1.5
equivalents) in a suitable high-boiling polar solvent like DMSO.

« Stir the mixture and heat to approximately 80°C to facilitate the formation of the potassium
phenoxide salt.[3]

e Add 4-chloro-2-methylnitrobenzene (1.0 equivalent) and copper(l) iodide (0.1 equivalents) to
the mixture.[3]

e Heat the reaction mixture to 150-160°C and maintain for 8-12 hours, monitoring the
reaction's progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3]

o After completion, cool the mixture to room temperature and pour it into cold water.
o Extract the product with a suitable organic solvent (e.g., ethyl acetate or toluene).[3]

o Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure to yield the crude nitro-intermediate.[3]

Step 2: Nitro Group Reduction[3]

» In a separate flask, prepare a slurry of iron powder (3-5 equivalents) in a mixture of ethanol
and water.

e Add a catalytic amount of ammonium chloride (0.2 equivalents) and heat the mixture to
reflux (approximately 80°C).[3]

o Dissolve the crude nitro-intermediate from the previous step in ethanol and add it dropwise
to the refluxing iron slurry.[3]

o Monitor the reduction by TLC until the starting material is consumed.
« Filter the hot reaction mixture through a pad of celite to remove the iron salts.
o Concentrate the filtrate under reduced pressure.

e The resulting crude product can be purified by column chromatography on silica gel to yield
pure 2-Methyl-4-phenoxyaniline.
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Applications in Drug Development and Research

Phenoxyaniline and its derivatives are a significant class of compounds in medicinal chemistry.
[4] The diaryl ether linkage provides a stable and versatile scaffold for developing molecules
with tailored pharmacokinetic and electronic properties.[4] This structural motif is found in
compounds with a broad spectrum of biological activities.[4]

Derivatives of phenoxyaniline have been investigated for their potential to inhibit various
enzymes and signaling pathways implicated in diseases such as cancer and inflammation.[4][5]
For example, phenoxyaniline is an intermediate in the synthesis of the anti-inflammatory drug
Nimesulide.[5] The core structure serves as a valuable starting point for creating new
therapeutic agents.[5] While specific pathways for 2-Methyl-4-phenoxyaniline are not
extensively documented, its structural similarity to known kinase inhibitors suggests its potential
as a scaffold in this area.

Core Structure & Applications

2-Methyl-4-phenoxyaniline Scaffold

Medicinal Chemistryj

Materials Science Agrochemicals
/ Eg-
Ginase Inhibitors] Gnti-inﬂammatory Agents) Gigh-Performance Polymers) Gungicides/Herbicides]

- J

Click to download full resolution via product page

Caption: Potential applications derived from the 2-Methyl-4-phenoxyaniline scaffold.

Safety and Handling
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2-Methyl-4-phenoxyaniline is classified as an irritant.[1] Appropriate safety precautions should

be taken when handling this compound.

Hazard ldentification

Hazard Statement Code Reference
May cause an allergic skin
_ H317 [1]
reaction.
Causes serious eye irritation. H319 [1]

Harmful if swallowed, in

contact with skin, or if inhaled.

H302 + H312 + H332

[6]

Suspected of causing genetic

defects.

H341

[6]

Recommended Safety Precautions
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Precautionary Statement Code Reference

Wear protective
gloves/protective clothing/eye P280 [7]

protection/face protection.

Avoid breathing mist or vapors. P261 [6]
Wash skin thoroughly after
_ P264 [6]
handling.
Do not eat, drink or smoke
P270 [7]

when using this product.

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if P305+P351+P338 [7]
present and easy to do.

Continue rinsing.

IF SWALLOWED: Call a
POISON CENTER or doctor if P301+P312+P330 [7]

you feel unwell. Rinse mouth.

It is essential to handle 2-Methyl-4-phenoxyaniline in a well-ventilated area, preferably in a
fume hood.[6] Store the compound in a tightly closed container in a cool, dry place.[8] Always
consult the full Safety Data Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. matrixscientific.com [matrixscientific.com]
e 2.ivychem.com [ivychem.com]

e 3. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p14815?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p14815?userType=undefined
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.benchchem.com/product/b173268?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p14815?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.benchchem.com/product/b173268?utm_src=pdf-custom-synthesis
https://www.matrixscientific.com/product/buy-2-methyl-4-phenoxyaniline
https://www.ivychem.com/prod.php?id=163315
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_Methyl_4_4_methylphenoxy_aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 4. benchchem.com [benchchem.com]

e 5. 2-Methyl-4-phenoxyaniline|CAS 13024-16-3|RUO [benchchem.com]
e 6. sigmaaldrich.com [sigmaaldrich.com]

e 7. tcichemicals.com [tcichemicals.com]

8. fishersci.com [fishersci.com]
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/pdf/Phenoxyaniline_Compounds_A_Technical_Guide_for_Drug_Development_Professionals.pdf
https://www.benchchem.com/product/B173268
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p14815?userType=undefined
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.benchchem.com/product/b173268#2-methyl-4-phenoxyaniline-cas-number-and-properties
https://www.benchchem.com/product/b173268#2-methyl-4-phenoxyaniline-cas-number-and-properties
https://www.benchchem.com/product/b173268#2-methyl-4-phenoxyaniline-cas-number-and-properties
https://www.benchchem.com/product/b173268#2-methyl-4-phenoxyaniline-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b173268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

